N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-2-methylpropane-1-sulfonamide

• IUPAC Name: N-[[5-[hydroxy(phenyl)methyl]thiophen-2-yl]methyl]-2-methylpropane-1-sulfonamide
• InChI: InChI=1S/C16H21NO3S2/c1-12(2)11-22(19,20)17-10-14-8-9-15(21-14)16(18)13-6-4-3-5-7-13/h3-9,12,16-18H,10-11H2,1-2H3
• InChI Key: CCPUTVHIHJPACO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)NCC1=CC=C(S1)C(C2=CC=CC=C2)O
• Molecular Formula: C16H21NO3S2
• Molecular Weight: 339.5 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is −38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

N-HPTMS has been studied for its potential applications in a variety of scientific research fields. It has been used as a model compound for investigating the effects of various chemical functional groups on the physical and chemical properties of molecules. In addition, N-HPTMS has been used as a synthetic intermediate for the preparation of other compounds of interest. N-HPTMS has also been studied for its potential applications in the synthesis of biologically active compounds, such as antibiotics, antifungal agents, and anti-inflammatory agents.

Mechanism of Action

The mechanism of action of N-HPTMS is not fully understood. However, it is thought to be involved in the regulation of various biochemical and physiological processes. N-HPTMS has been shown to interact with certain proteins, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. In addition, N-HPTMS has been shown to inhibit the activity of certain enzymes, such as proteases, which are involved in the breakdown of proteins.
Biochemical and Physiological Effects
N-HPTMS has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as proteases, which are involved in the breakdown of proteins. In addition, N-HPTMS has been shown to interact with certain proteins, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. N-HPTMS has also been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

N-HPTMS has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and is widely available. In addition, N-HPTMS is relatively non-toxic and is not known to cause any adverse effects. However, N-HPTMS is not very soluble in water and is not very stable at high temperatures, which can limit its use in certain experiments.

Future Directions

The future applications of N-HPTMS are still being explored. Potential future directions include the development of new synthetic methods for the preparation of N-HPTMS and the study of its potential applications in drug discovery and development. In addition, further research is needed to better understand the mechanism of action of N-HPTMS and its potential effects on biochemical and physiological processes. Finally, further research is needed to explore the potential applications of N-HPTMS in other scientific research fields, such as biotechnology and nanotechnology.

Synthesis Methods

N-HPTMS can be synthesized using a variety of methods, including the reaction of 5-bromo-2-thiophenecarboxaldehyde with 2-methylpropane-1-sulfonyl chloride in the presence of potassium carbonate. The reaction of these two compounds yields N-HPTMS and potassium bromide as a byproduct. Other methods of synthesis include the reaction of 5-hydroxy-2-thiophenecarboxaldehyde and 2-methylpropane-1-sulfonyl chloride in the presence of potassium carbonate and the reaction of 5-hydroxy-2-thiophenecarboxaldehyde and 2-methylpropane-1-sulfonyl chloride in the presence of sodium hydroxide.